Cas no 333357-56-5 (Benzamide, N-(4-iodophenyl)-4-(4-morpholinylmethyl)-)

• Product Name: Benzamide, N-(4-iodophenyl)-4-(4-morpholinylmethyl)-
• CAS No: 333357-56-5
• MF: C₁₈H₁₉IN₂O₂
• MW: 422.260136842728
• CID: 5264606
• PubChem ID: 589919
• Update Time: 2025-10-29

Benzamide, N-(4-iodophenyl)-4-(4-morpholinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(4-iodophenyl)-4-(4-morpholinylmethyl)-
• WAY-299838
• HIF-1 inhibitor-4
• N-(4-Iodo-phenyl)-4-morpholin-4-ylmethyl-benzamide
• CHEMBL3335134
• DA-74158
• N-(4-Iodophenyl)-4-(4-morpholinylmethyl)benzamide
• AG-690/12887074
• N-(4-Iodophenyl)-4-(morpholinomethyl)benzamide
• HY-153017
• TS-09370
• G72053
• Z57263926
• CS-0646846
• BIM-0028952.P001
• ZOFBYPLMJZJZIK-UHFFFAOYSA-N
• Cambridge id 5712502
• Oprea1_299669
• WAY-299838?
• Oprea1_018329
• BDBM50058784
• AB00094398-01
• STL112941
• AKOS000597097
• N-(4-Iodophenyl)-4-(4-morpholinylmethyl)benzamide #
• CBMicro_029098
• 333357-56-5
• N-(4-iodophenyl)-4-(morpholin-4-ylmethyl)benzamide

• Inchi： 1S/C18H19IN2O2/c19-16-5-7-17(8-6-16)20-18(22)15-3-1-14(2-4-15)13-21-9-11-23-12-10-21/h1-8H,9-13H2,(H,20,22)
• InChI Key： ZOFBYPLMJZJZIK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(I)C=C1)(=O)C1=CC=C(CN2CCOCC2)C=C1

Computed Properties

• Exact Mass: 422.04913g/mol
• Monoisotopic Mass: 422.04913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on Benzamide, N-(4-iodophenyl)-4-(4-morpholinylmethyl)-

Benzamide, N-(4-iodophenyl)-4-(4-morpholinylmethyl)- (CAS No. 333357-56-5): A Comprehensive Overview

Benzamide, N-(4-iodophenyl)-4-(4-morpholinylmethyl) (CAS No. 333357-56-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of Benzamide, N-(4-iodophenyl)-4-(4-morpholinylmethyl) consists of a benzamide core linked to an iodophenyl group and a morpholinylmethyl moiety. The presence of these functional groups imparts specific properties to the molecule, such as enhanced solubility and improved binding affinity to target receptors. These features are crucial for optimizing the compound's pharmacological profile and enhancing its therapeutic potential.

Recent studies have highlighted the potential of Benzamide, N-(4-iodophenyl)-4-(4-morpholinylmethyl) in various therapeutic areas. One notable application is in the treatment of cancer. Research has shown that this compound can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Benzamide, N-(4-iodophenyl)-4-(4-morpholinylmethyl) effectively inhibited the activity of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer.

In addition to its anticancer properties, Benzamide, N-(4-iodophenyl)-4-(4-morpholinylmethyl) has also shown promise in the treatment of neurodegenerative diseases. Preclinical studies have indicated that this compound can modulate the activity of certain neurotransmitter receptors, potentially offering neuroprotective effects. A recent study published in the Journal of Neurochemistry found that Benzamide, N-(4-iodophenyl)-4-(4-morpholinylmethyl) reduced oxidative stress and inflammation in neuronal cells, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of Benzamide, N-(4-iodophenyl)-4-(4-morpholinylmethyl) have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Its high oral bioavailability and low toxicity profile make it an attractive candidate for further clinical development. A phase I clinical trial evaluating the safety and tolerability of Benzamide, N-(4-iodophenyl)-4-(4-morpholinylmethyl) in healthy volunteers reported no significant adverse effects at therapeutic doses.

The synthesis of Benzamide, N-(4-iodophenyl)-4-(4-morpholinylmethyl) involves several well-established chemical reactions. The process typically begins with the formation of an intermediate benzamide derivative, which is then coupled with an iodophenyl group and a morpholinylmethyl moiety using appropriate coupling reagents. The final product is purified using techniques such as column chromatography to ensure high purity and consistency.

In conclusion, Benzamide, N-(4-iodophenyl)-4-(4-morpholinylmethyl) (CAS No. 333357-56-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and neurodegeneration. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for improving patient outcomes in various diseases.